Cas no 2309456-73-1 (2-{[6-(6-Bromopyridin-3-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid)

• Product Name: 2-{[6-(6-Bromopyridin-3-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid
• CAS No: 2309456-73-1
• MF: C₁₄H₁₇BrN₂O₃
• MW: 341.200382947922
• CID: 6376814
• PubChem ID: 165738659
• Update Time: 2025-06-08

2-{[6-(6-Bromopyridin-3-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2309456-73-1
• EN300-7429563
• 2-{[6-(6-bromopyridin-3-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid
• 2-{[6-(6-Bromopyridin-3-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid

• Inchi： 1S/C14H17BrN2O3/c15-11-2-1-10(5-17-11)14(20-6-12(18)19)4-3-13(7-14)8-16-9-13/h1-2,5,16H,3-4,6-9H2,(H,18,19)
• InChI Key： QMUHGOCIGKNLJU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1(CCC2(CNC2)C1)OCC(=O)O

Computed Properties

• Exact Mass: 340.04225g/mol
• Monoisotopic Mass: 340.04225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-{[6-(6-Bromopyridin-3-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid

Comprehensive Overview of 2-{[6-(6-Bromopyridin-3-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid (CAS No. 2309456-73-1)

The compound 2-{[6-(6-Bromopyridin-3-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid (CAS No. 2309456-73-1) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the azaspiro[3.4]octane core and the 6-Bromopyridin-3-yl moiety, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a small molecule inhibitor or ligand for biological targets, given its ability to interact with specific enzymes or receptors.

In recent years, the demand for spirocyclic compounds like 2-{[6-(6-Bromopyridin-3-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid has surged due to their versatility in drug design. These compounds are often explored for their bioavailability and metabolic stability, which are critical factors in the development of new therapeutics. The presence of the bromopyridine group further enhances its utility, as this moiety is known to participate in key cross-coupling reactions, enabling the synthesis of more complex derivatives.

One of the most frequently asked questions in online searches is: "What are the applications of spirocyclic compounds in drug discovery?" This compound exemplifies the answer, as its spirocyclic scaffold is often associated with improved binding affinity and selectivity for target proteins. Additionally, the acetic acid side chain provides a handle for further functionalization, making it a valuable building block for structure-activity relationship (SAR) studies.

The synthesis of 2-{[6-(6-Bromopyridin-3-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid involves multi-step organic transformations, often starting from readily available pyridine derivatives. Researchers have optimized protocols to achieve high yields and purity, which are essential for its use in high-throughput screening and lead optimization campaigns. Its CAS No. 2309456-73-1 serves as a unique identifier, ensuring accurate referencing in scientific literature and patent filings.

Another hot topic in the scientific community is the role of halogenated compounds in medicinal chemistry. The 6-Bromopyridin-3-yl group in this compound is a prime example of how halogen atoms can influence molecular interactions and pharmacokinetic properties. This has led to increased interest in its potential as a probe molecule for studying protein-ligand interactions or as a precursor for radiopharmaceuticals.

From an SEO perspective, keywords such as "spirocyclic compounds in drug design", "bromopyridine derivatives", and "CAS 2309456-73-1 applications" are highly relevant. These terms align with current trends in pharmaceutical research and reflect the growing curiosity about novel chemical entities with therapeutic potential. By focusing on these aspects, this article aims to provide a comprehensive and engaging resource for chemists, researchers, and industry professionals.

In conclusion, 2-{[6-(6-Bromopyridin-3-yl)-2-azaspiro[3.4]octan-6-yl]oxy}acetic acid represents a fascinating example of modern medicinal chemistry innovation. Its unique structure and functional groups offer numerous opportunities for further exploration, particularly in the context of targeted therapy and drug development. As the scientific community continues to uncover its full potential, this compound is likely to remain a subject of intense study and discussion.